Cas no 41648-85-5 (2-(2-aminoethyl)-6-methylpyrimidin-4-ol)

• Product Name: 2-(2-aminoethyl)-6-methylpyrimidin-4-ol
• CAS No: 41648-85-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6382155
• PubChem ID: 135873058
• Update Time: 2025-10-29

2-(2-aminoethyl)-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-6-methylpyrimidin-4-ol
• 4(3H)-Pyrimidinone, 2-(2-aminoethyl)-6-methyl-
• CS-0354189
• 2-(2-aminoethyl)-4-methyl-1H-pyrimidin-6-one
• AKOS012621846
• 2-(2-Aminoethyl)-6-methylpyrimidin-4(3H)-one
• EN300-1461846
• 41648-85-5
• AB55642

• Inchi： 1S/C7H11N3O/c1-5-4-7(11)10-6(9-5)2-3-8/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： YRDIWJBCSODJQY-UHFFFAOYSA-N
• SMILES： C1(CCN)=NC(C)=CC(=O)N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 277.5±42.0 °C(Predicted)
• pka: 9.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-aminoethyl)-6-methylpyrimidin-4-ol

Comprehensive Overview of 2-(2-aminoethyl)-6-methylpyrimidin-4-ol (CAS No. 41648-85-5): Properties, Applications, and Research Insights

2-(2-aminoethyl)-6-methylpyrimidin-4-ol (CAS No. 41648-85-5) is a specialized organic compound belonging to the pyrimidine derivatives family. This structurally unique molecule features a 6-methylpyrimidin-4-ol core with an aminoethyl side chain, making it a versatile intermediate in pharmaceutical and biochemical research. Its molecular formula, C₇H₁₁N₃O, and precise structural attributes have garnered significant attention in drug discovery and material science applications.

The compound’s pyrimidine scaffold is particularly noteworthy due to its prevalence in biologically active molecules. Researchers frequently explore 2-(2-aminoethyl)-6-methylpyrimidin-4-ol for its potential role in modulating enzyme activity or as a building block for heterocyclic compounds. Recent studies highlight its relevance in designing small-molecule inhibitors, aligning with the growing demand for targeted therapies in oncology and metabolic disorders.

From a synthetic chemistry perspective, CAS No. 41648-85-5 serves as a critical precursor for N-functionalized pyrimidines. Its aminoethyl group allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability resonates with current trends in fragment-based drug design (FBDD), where researchers prioritize modular compounds to accelerate lead optimization.

Analytical characterization of 2-(2-aminoethyl)-6-methylpyrimidin-4-ol typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in academic and industrial settings. The compound’s stability under physiological pH conditions further enhances its utility in in vitro assays.

In the context of green chemistry, recent innovations have explored eco-friendly synthetic routes for pyrimidine derivatives like 41648-85-5. Catalytic methods using biodegradable reagents or microwave-assisted synthesis are gaining traction, addressing sustainability concerns without compromising yield. Such advancements align with global initiatives to reduce hazardous waste in chemical manufacturing.

The pharmacological potential of 2-(2-aminoethyl)-6-methylpyrimidin-4-ol extends to central nervous system (CNS) research. Preliminary data suggest interactions with neurotransmitter receptors, sparking interest in neurological applications. However, rigorous ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling remains imperative to evaluate its therapeutic viability.

Beyond life sciences, this compound finds niche applications in material science, particularly in designing metal-organic frameworks (MOFs). Its ability to coordinate with transition metals via the pyrimidine nitrogen and amino group enables the engineering of porous materials for gas storage or catalysis—a hot topic in renewable energy research.

For researchers sourcing CAS No. 41648-85-5, quality benchmarks include ≥98% purity (HPLC) and stringent residual solvent controls. Reputable suppliers provide detailed COA (Certificate of Analysis) and MSDS documentation, ensuring compliance with international safety standards like REACH and GMP.

Emerging discussions in cheminformatics databases highlight the compound’s QSAR (Quantitative Structure-Activity Relationship) parameters, which are invaluable for predictive modeling. Computational tools such as molecular docking simulations leverage these data to hypothesize binding affinities, reducing experimental trial-and-error.

In summary, 2-(2-aminoethyl)-6-methylpyrimidin-4-ol exemplifies the intersection of synthetic versatility and biological relevance. As interdisciplinary research evolves, this compound is poised to contribute to breakthroughs in precision medicine, sustainable chemistry, and advanced materials, solidifying its status as a cornerstone in modern scientific exploration.